Cas no 1219-68-7 (1,3-bis(2-chlorophenyl)thiourea)

• Product Name: 1,3-bis(2-chlorophenyl)thiourea
• CAS No: 1219-68-7
• MF: C₁₃H₁₀Cl₂N₂S
• MW: 297.202899456024
• CID: 189949
• PubChem ID: 718337
• Update Time: 2025-10-05

1,3-bis(2-chlorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N'-bis(2-chlorophenyl)-
• 1,3-BIS-(2-CHLORO-PHENYL)-THIOUREA
• 1,3-bis(2-chlorophenyl)thiourea
• 2.2'-Dichlor-symm.-diphenylthioharnstoff
• bis[(2-chlorophenyl)amino]methane-1-thione
• Di-2-chlorophenylthiourea
• N,N'-bis-(2-chloro-phenyl)-thiourea
• N,N'-Bis-(2-chlor-phenyl)-thioharnstoff
• N,N'-di(o-chlorophenyl)thiourea
• AKOS000116722
• Thiourea,N'-bis(2-chlorophenyl)-
• Carbanilide,2'-dichlorothio-
• Thiourea, N,N'-bis(2-chlorophenyl)-
• WLN: GR BMYUS&MR BG
• 1,3-bis(2-chlorophenyl)-2-thiourea
• EN300-03868
• SCHEMBL5450559
• 1219-68-7
• DTXSID70352088
• Z45797980
• CS-0355874
• NSC243607
• NSC-243607
• Urea,3-bis(o-chlorophenyl)-2-thio-

• Inchi： 1S/C13H10Cl2N2S/c14-9-5-1-3-7-11(9)16-13(18)17-12-8-4-2-6-10(12)15/h1-8H,(H2,16,17,18)
• InChI Key： RJTJZLBYKUDXRD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NC1C=CC=CC=1Cl)=S

Computed Properties

• Exact Mass: 295.99400
• Monoisotopic Mass: 295.994174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2
• XLogP3: 4.3

Experimental Properties

• Density: 1.474
• Boiling Point: 392.7°C at 760 mmHg
• Flash Point: 191.3°C
• Refractive Index: 1.749
• PSA: 56.15000
• LogP: 4.94830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas